Cas no 130419-40-8 (1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-)
130419-40-8 structure
Product Name:1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
CAS No:130419-40-8
MF:C12H19NO3
MW:225.284163713455
CID:1230176
Update Time:2024-08-04
1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
- 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
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- Inchi: 1S/C12H19NO3/c1-12(2,3)16-11(15)13-8-4-6-10(13)7-5-9-14/h10,14H,4,6,8-9H2,1-3H3/t10-/m0/s1
- InChI Key: OURSSYCGEASKHM-JTQLQIEISA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC[C@H]1C#CCO
Computed Properties
- Exact Mass: 225.13657
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 344.5±35.0 °C(Predicted)
- PSA: 49.77
- pka: 12.97±0.10(Predicted)
1-Pyrrolidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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